Cas no 19395-61-0 (9-Acridinamine, N-methyl-1-nitro-)

• Product Name: 9-Acridinamine, N-methyl-1-nitro-
• CAS No: 19395-61-0
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1386661
• PubChem ID: 13497175
• Update Time: 2025-04-20

9-Acridinamine, N-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N-methyl-1-nitro-
• N-methyl-1-nitroacridin-9-amine
• DTXSID60542234
• 19395-61-0
• CHEMBL26343

• Inchi： 1S/C14H11N3O2/c1-15-14-9-5-2-3-6-10(9)16-11-7-4-8-12(13(11)14)17(18)19/h2-8H,1H3,(H,15,16)
• InChI Key： CGAGOAVPWUULJQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NC)=O

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06